Cas no 1569986-91-9 (2-Fluoro-4-methoxy-5-nitrophenylamine)

• Product Name: 2-Fluoro-4-methoxy-5-nitrophenylamine
• CAS No: 1569986-91-9
• MF: C₇H₇FN₂O₃
• MW: 186.140485048294
• MDL: MFCD29053562
• CID: 4675224
• PubChem ID: 89978939
• Update Time: 2025-05-19

2-Fluoro-4-methoxy-5-nitrophenylamine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methoxy-5-nitrophenylamine
• 2-fluoro-4-methoxy-5-nitroaniline
• AKOS040768687
• DA-43964
• 2-fluoro-4-methoxy-5-nitro-aniline
• BS-52615
• CS-0144024
• E74818
• 1569986-91-9
• SCHEMBL15486393
• 2-Fluoro-4-methoxy-5-nitrophenylamine

• MDL： MFCD29053562
• Inchi： 1S/C7H7FN2O3/c1-13-7-2-4(8)5(9)3-6(7)10(11)12/h2-3H,9H2,1H3
• InChI Key： QNGXAMOUXIMNCN-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 186.04407025g/mol
• Monoisotopic Mass: 186.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: 1.1

Additional information on 2-Fluoro-4-methoxy-5-nitrophenylamine

Introduction to 2-Fluoro-4-methoxy-5-nitrophenylamine (CAS No. 1569986-91-9)

2-Fluoro-4-methoxy-5-nitrophenylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1569986-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, which are widely studied for their potential biological activities and structural versatility. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-Fluoro-4-methoxy-5-nitrophenylamine consists of a benzene ring substituted with a fluoro group at the 2-position, a methoxy group at the 4-position, and a nitro group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates. Similarly, the methoxy group introduces hydrophobicity and can influence the compound's solubility and membrane permeability.

In recent years, there has been growing interest in nitroaromatic compounds due to their diverse pharmacological effects. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The nitro group in 2-Fluoro-4-methoxy-5-nitrophenylamine can undergo reduction to an amine, which is a common strategy in drug design to enhance bioavailability and reduce toxicity. This redox-active property makes it particularly attractive for developing prodrugs or compounds that can be activated in vivo under specific physiological conditions.

One of the most compelling aspects of 2-Fluoro-4-methoxy-5-nitrophenylamine is its utility as a building block in synthetic chemistry. Its versatile structure allows for further functionalization, enabling researchers to generate libraries of derivatives with tailored properties. For instance, modifications at the 3-position or introduction of additional heterocycles can lead to compounds with enhanced binding affinity or selectivity for particular biological targets. This flexibility has made it a popular choice for high-throughput screening (HTS) campaigns and structure-based drug design initiatives.

Recent advancements in computational chemistry have further facilitated the exploration of 2-Fluoro-4-methoxy-5-nitrophenylamine derivatives. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the binding modes of these compounds with biological targets like enzymes and receptors. These studies have provided valuable insights into how structural modifications can optimize interactions with target proteins, guiding the design of more effective drug candidates.

The pharmaceutical industry has also shown interest in 2-Fluoro-4-methoxy-5-nitrophenylamine due to its potential as an intermediate in the synthesis of more complex molecules. Its straightforward synthesis pathway makes it an economical choice for industrial-scale production. Researchers have reported efficient synthetic routes that involve multi-step organic transformations, including nitration, fluorination, and methylation reactions. These methods highlight the compound's feasibility as a commercial intermediate for pharmaceutical applications.

Beyond its synthetic utility, 2-Fluoro-4-methoxy-5-nitrophenylamine has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, derivatives of this scaffold have shown promise in inhibiting kinases involved in cancer progression or enzymes associated with inflammatory responses. While further research is needed to fully elucidate its mechanism of action, these findings underscore its therapeutic potential.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The introduction of fluorine into aromatic rings can significantly alter pharmacokinetic profiles by influencing metabolic stability and binding interactions. In 2-Fluoro-4-methoxy-5-nitrophenylamine, the fluorine atom at the 2-position likely contributes to enhanced lipophilicity and improved oral bioavailability. This property is particularly desirable for drug candidates intended for systemic administration.

The methoxy group at the 4-position adds another layer of complexity to the compound's behavior. Methoxy-substituted aromatic compounds are known to exhibit diverse biological activities due to their ability to interact with various enzymes and receptors. In 2-Fluoro-4-methoxy-5-nitrophenylamine, this group may participate in hydrogen bonding or π-stacking interactions with biological targets, thereby modulating binding affinity.

The nitro group at the 5-position is a key functional moiety that can be exploited for therapeutic purposes. As mentioned earlier, nitroaromatics can be converted into amine derivatives through reduction reactions, which can alter their pharmacological properties. This redox chemistry provides a means to develop prodrugs that are activated post-administration, potentially improving therapeutic efficacy while minimizing side effects.

In conclusion,2-Fluoro-4-methoxy-5-nitrophenylamine (CAS No. 1569986-91-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for generating novel therapeutic agents with improved pharmacokinetic properties and biological activity. As research continues to uncover new applications for nitroaromatic compounds,2-fluoro substituted derivatives like this one are likely to play an increasingly important role in addressing unmet medical needs.